Cas no 2097954-30-6 (3-(3-(Difluoromethyl)piperidin-1-yl)propan-1-amine)

• Product Name: 3-(3-(Difluoromethyl)piperidin-1-yl)propan-1-amine
• CAS No: 2097954-30-6
• MF: C₉H₁₈F₂N₂
• MW: 192.249429225922
• CID: 5723792
• PubChem ID: 121201103
• Update Time: 2025-06-10

3-(3-(Difluoromethyl)piperidin-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-(difluoromethyl)piperidin-1-yl)propan-1-amine
• AKOS026709101
• 3-[3-(difluoromethyl)piperidin-1-yl]propan-1-amine
• F1907-4640
• 2097954-30-6
• A1-48671
• 3-(3-(Difluoromethyl)piperidin-1-yl)propan-1-amine

• Inchi： 1S/C9H18F2N2/c10-9(11)8-3-1-5-13(7-8)6-2-4-12/h8-9H,1-7,12H2
• InChI Key： LBIZKEMHZDPKOK-UHFFFAOYSA-N
• SMILES： FC(C1CCCN(CCCN)C1)F

Computed Properties

• Exact Mass: 192.14380491g/mol
• Monoisotopic Mass: 192.14380491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.3Ų

Additional information on 3-(3-(Difluoromethyl)piperidin-1-yl)propan-1-amine

Comprehensive Overview of 3-(3-(Difluoromethyl)piperidin-1-yl)propan-1-amine (CAS No. 2097954-30-6)

The compound 3-(3-(Difluoromethyl)piperidin-1-yl)propan-1-amine (CAS No. 2097954-30-6) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a difluoromethyl group and a piperidine ring, make it a valuable intermediate for the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, where its amine functionality and fluorinated moiety can enhance binding affinity and metabolic stability.

In recent years, the demand for fluorinated compounds like 3-(3-(Difluoromethyl)piperidin-1-yl)propan-1-amine has surged due to their ability to improve the pharmacokinetic properties of therapeutic agents. Fluorine incorporation is a key strategy in modern medicinal chemistry, as it can significantly alter a molecule's lipophilicity, bioavailability, and resistance to enzymatic degradation. This compound’s difluoromethyl group is particularly noteworthy, as it mimics the steric and electronic properties of hydroxyl or methyl groups while offering superior metabolic stability.

The synthesis of 3-(3-(Difluoromethyl)piperidin-1-yl)propan-1-amine involves multi-step organic transformations, often starting from commercially available piperidine derivatives. Advanced techniques such as palladium-catalyzed cross-coupling and reductive amination are frequently employed to achieve high yields and purity. Analytical methods like HPLC, NMR, and mass spectrometry are critical for characterizing this compound, ensuring its suitability for further applications.

Beyond pharmaceuticals, 3-(3-(Difluoromethyl)piperidin-1-yl)propan-1-amine has potential uses in agrochemicals, where fluorinated compounds are increasingly employed to develop next-generation pesticides and herbicides. The difluoromethyl moiety can enhance the bioactivity and environmental persistence of agrochemicals, addressing growing concerns about pest resistance and sustainability. This aligns with current trends in green chemistry, where researchers seek to balance efficacy with ecological safety.

Another area of interest is the role of 3-(3-(Difluoromethyl)piperidin-1-yl)propan-1-amine in the development of PET imaging probes. Fluorine-18 labeled analogs of this compound could serve as radiotracers for diagnosing neurological disorders or cancer. The integration of AI-driven drug design tools has further accelerated the exploration of such applications, enabling researchers to predict optimal structural modifications for targeted therapies.

From a commercial perspective, the global market for fluorinated fine chemicals is expanding rapidly, driven by the pharmaceutical and agrochemical sectors. Suppliers of 3-(3-(Difluoromethyl)piperidin-1-yl)propan-1-amine must adhere to stringent quality standards, as even minor impurities can impact downstream applications. Regulatory compliance, scalability, and cost-effective synthesis routes are key considerations for manufacturers aiming to meet this demand.

In summary, 3-(3-(Difluoromethyl)piperidin-1-yl)propan-1-amine (CAS No. 2097954-30-6) represents a versatile and valuable building block in modern chemistry. Its applications span drug discovery, agrochemicals, and diagnostic imaging, reflecting the broader trend toward fluorinated compounds in science and industry. As research continues to uncover new uses for this molecule, its importance in both academic and industrial settings is likely to grow.